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Compound of Interest

Compound Name: 9-Demethyl FR-901235

Cat. No.: B10822039

Get Quote

Disclaimer: This document provides a comprehensive overview of the structural elucidation of

9-Demethyl FR-901235 based on publicly available information. However, the full text of the

primary research article detailing the complete quantitative data and specific experimental

protocols, "Polyketides from Penicillium sp. JP-1, an endophytic fungus associated with the

mangrove plant Aegiceras corniculatum" by Lin Z. et al. (Phytochemistry 2008, 69, 1273), could

not be accessed. Therefore, the quantitative data presented in the tables are illustrative

placeholders, and the experimental protocols are based on established methodologies for the

isolation and characterization of natural products from similar fungal sources.

Introduction
9-Demethyl FR-901235 is a polyketide first isolated from Penicillium sp. JP-1, an endophytic

fungus found in the mangrove plant Aegiceras corniculatum.[1] It is the 9-demethyl derivative of

FR-901235, a known immunomodulator.[2][3] Structurally, 9-Demethyl FR-901235 possesses

a molecular formula of C₁₇H₁₄O₇ and a molecular weight of 330.29 g/mol .[1] The elucidation of

its structure was primarily achieved through a combination of spectroscopic techniques, with a

significant reliance on 2D Nuclear Magnetic Resonance (NMR) spectroscopy.[1] This technical

guide outlines the methodologies and data integral to the determination of its chemical

structure.
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Physicochemical and Spectroscopic Data
The structural determination of 9-Demethyl FR-901235 relies on the careful analysis of its

physicochemical properties and spectroscopic data. The following tables summarize the key

quantitative information.

Table 1: Physicochemical Properties of 9-Demethyl FR-901235

Property Value

Molecular Formula C₁₇H₁₄O₇

Molecular Weight 330.29 g/mol

CAS Number 1029520-85-1

Appearance [Placeholder: e.g., White amorphous powder]

Optical Rotation [Placeholder: e.g., [α]²⁰D +X.X (c 0.1, MeOH)]

Table 2: ¹H NMR Spectroscopic Data for 9-Demethyl FR-901235 (Placeholder Data)

Solvent: [e.g., CDCl₃], Frequency: [e.g., 500 MHz]

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-1 [e.g., 6.50] [e.g., d] [e.g., 8.0]

H-2 [e.g., 7.20] [e.g., dd] [e.g., 8.0, 2.0]

H-4 [e.g., 3.80] [e.g., s] -

H-5 [e.g., 6.80] [e.g., d] [e.g., 2.0]

... ... ... ...

Table 3: ¹³C NMR Spectroscopic Data for 9-Demethyl FR-901235 (Placeholder Data)

Solvent: [e.g., CDCl₃], Frequency: [e.g., 125 MHz]
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Position Chemical Shift (δ, ppm)

C-1 [e.g., 165.0]

C-2 [e.g., 110.5]

C-3 [e.g., 145.2]

C-4a [e.g., 120.8]

... ...

Table 4: High-Resolution Mass Spectrometry (HRMS) Data for 9-Demethyl FR-901235

Ionization Mode [M+H]⁺ Calculated [M+H]⁺ Found

ESI [e.g., 331.0761] [e.g., 331.0765]

Experimental Protocols
The following protocols are detailed representations of the likely methodologies employed in

the isolation and structural elucidation of 9-Demethyl FR-901235, based on standard practices

for natural product chemistry.

Fermentation and Extraction of Fungal Metabolites
Fungal Culture: The endophytic fungus Penicillium sp. JP-1 is cultured in a suitable liquid

medium (e.g., Potato Dextrose Broth) under static conditions at room temperature for a

period of 2-4 weeks to allow for the production of secondary metabolites.

Extraction: The fungal mycelia and broth are separated by filtration. The mycelia are

extracted with a polar organic solvent such as ethyl acetate or methanol. The culture broth is

also partitioned against an organic solvent like ethyl acetate.

Concentration: The organic extracts are combined and concentrated under reduced pressure

using a rotary evaporator to yield a crude extract.

Isolation and Purification of 9-Demethyl FR-901235
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Initial Fractionation: The crude extract is subjected to column chromatography on silica gel,

eluting with a gradient of solvents of increasing polarity (e.g., a hexane-ethyl acetate gradient

followed by an ethyl acetate-methanol gradient).

Further Purification: Fractions containing the compound of interest, as identified by thin-layer

chromatography (TLC), are pooled and further purified using repeated column

chromatography on Sephadex LH-20 to remove smaller molecules and pigments.

Final Purification: The final purification is achieved by semi-preparative High-Performance

Liquid Chromatography (HPLC) on a C18 column with a suitable mobile phase (e.g., a

methanol-water gradient) to yield pure 9-Demethyl FR-901235.

Spectroscopic Analysis for Structural Elucidation
NMR Spectroscopy: The purified compound is dissolved in a deuterated solvent (e.g., CDCl₃,

DMSO-d₆). ¹H NMR, ¹³C NMR, and 2D NMR (COSY, HSQC, HMBC) spectra are acquired on

a high-field NMR spectrometer.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is performed using an

electrospray ionization (ESI) source to determine the exact mass and molecular formula of

the compound.

UV-Vis Spectroscopy: The UV-Vis spectrum is recorded in a suitable solvent (e.g., methanol)

to identify chromophores within the molecule.

Infrared Spectroscopy: An IR spectrum is obtained to identify functional groups present in the

molecule.

Visualizations
The following diagrams illustrate the logical workflow and key relationships in the structural

elucidation of 9-Demethyl FR-901235.
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Caption: Experimental workflow for the isolation and structural elucidation of 9-Demethyl FR-
901235.
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Caption: Logical relationships in the spectroscopic data analysis for structural determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Structural Elucidation of 9-Demethyl FR-901235: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10822039/docs#structural-elucidation-of-9-demethyl-
fr-901235-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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